![molecular formula C19H22N2O3 B5742118 N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide](/img/structure/B5742118.png)
N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide
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Overview
Description
N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide, also known as AIP, is a synthetic compound that has been widely used in scientific research as a tool to study the mechanisms of various biological processes.
Mechanism of Action
The mechanism of action of N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide involves the inhibition of PKC isoforms, which are key regulators of various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound binds to the regulatory domain of PKC, preventing its activation and subsequent downstream signaling events.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of ion channel activity. This compound has also been shown to have anti-inflammatory properties, and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide is its selectivity for certain PKC isoforms, which allows for the specific study of their function in various biological processes. However, this compound also has some limitations, including its relatively low potency and the potential for off-target effects at high concentrations.
Future Directions
There are several potential future directions for research involving N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide, including the development of more potent and selective PKC inhibitors, the investigation of this compound's potential therapeutic applications in the treatment of inflammatory diseases and cancer, and the exploration of its role in other biological processes beyond PKC signaling. Additionally, the use of this compound in combination with other pharmacological agents may provide new insights into the complex interactions between various cellular pathways.
Synthesis Methods
N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 4-isopropylphenol with a series of reagents, followed by the coupling of the resulting intermediate with 4-acetamidobenzenediazonium tetrafluoroborate. The final product is obtained through purification and crystallization.
Scientific Research Applications
N-[4-(acetylamino)phenyl]-2-(4-isopropylphenoxy)acetamide has been used extensively in scientific research as a pharmacological tool to study the mechanisms of various biological processes, including the regulation of ion channels, the modulation of cell signaling pathways, and the inhibition of enzyme activity. This compound has been shown to be particularly effective in studying the role of protein kinase C (PKC) in cellular signaling, as it selectively inhibits the activity of certain PKC isoforms.
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(4-propan-2-ylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-13(2)15-4-10-18(11-5-15)24-12-19(23)21-17-8-6-16(7-9-17)20-14(3)22/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROQMCHFIZXNWKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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